Cas no 865174-47-6 (2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole)

• Product Name: 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole
• CAS No: 865174-47-6
• MF: C₂₇H₁₉N₃O
• MW: 401.459265947342
• CID: 6237036
• PubChem ID: 7109592
• Update Time: 2025-07-14

2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole
• 2-(1-benzhydrylbenzimidazol-2-yl)-1,3-benzoxazole
• CHEMBL4934746
• 865174-47-6
• 2-[1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl]-1,3-benzoxazole
• F1364-0012
• AKOS024606223
• 2-(1-benzhydryl-1H-benzo[d]imidazol-2-yl)benzo[d]oxazole

• Inchi： 1S/C27H19N3O/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)30-23-17-9-7-15-21(23)28-26(30)27-29-22-16-8-10-18-24(22)31-27/h1-18,25H
• InChI Key： VKSZCWZXBGNOMM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1=NC2C=CC=CC=2N1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 401.152812238g/mol
• Monoisotopic Mass: 401.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole

Introduction to Compound with CAS No. 865174-47-6 and Product Name: 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole

The compound with the CAS number 865174-47-6 and the product name 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its unique structural framework, which integrates two key pharmacophoric units: a benzodiazole moiety and a benzoxazole ring system. The presence of these heterocyclic structures suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. The diphenylmethyl substituent further contributes to the molecule's pharmacological profile by introducing lipophilic properties that can modulate its solubility and bioavailability.

Recent studies in the field of medicinal chemistry have highlighted the importance of benzodiazole and benzoxazole derivatives in the development of novel therapeutic agents. These heterocycles are known for their ability to interact with various biological receptors, including GABA receptors, which are crucial for regulating neuronal excitability. The structural features of 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole make it a promising candidate for further exploration in this context.

In particular, the benzodiazole moiety is well-documented for its anxiolytic, sedative, and muscle relaxant properties. These effects are primarily attributed to its ability to enhance GABAergic neurotransmission. On the other hand, the benzoxazole ring system is known for its anti-inflammatory and antimicrobial activities. The combination of these two pharmacophoric units in a single molecule could lead to synergistic effects that enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of complex molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify potential binding sites on target proteins for compounds like 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole. These studies have revealed that the diphenylmethyl group interacts strongly with hydrophobic pockets on the target proteins, suggesting that it could be a key factor in determining the compound's binding affinity.

Furthermore, the benzodiazole and benzoxazole units exhibit favorable pharmacokinetic properties. The diphenylmethyl substituent enhances lipophilicity, which is crucial for crossing biological membranes and achieving effective concentrations at target sites. Additionally, both heterocycles are relatively stable under physiological conditions, ensuring prolonged activity once administered.

The synthesis of 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the benzodiazole and benzoxazole moieties efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between these heterocycles.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole, which is essential for understanding its interactions with biological targets.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, preliminary data suggest that 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole may modulate GABA receptor activity without causing excessive sedation or tolerance issues.

The benzoxazole moiety has also shown interesting interactions with inflammatory pathways. Studies indicate that it can inhibit key enzymes involved in prostaglandin synthesis, potentially making it useful in treating inflammatory conditions such as arthritis or inflammatory bowel disease. The combined effects of both heterocycles may lead to novel therapeutic strategies that address multiple pathological pathways simultaneously.

As research progresses, additional derivatives of this compound are being synthesized to optimize its pharmacological properties further. By modifying substituents on either the benzodiazole or benzoxazole rings, scientists aim to enhance selectivity and reduce off-target effects. These efforts are supported by computational modeling tools that predict how structural changes will influence biological activity.

The potential applications of 2-1-(diphenylmethyl)-1H-1,3-benzodiazol-2-yl-1,3-benzoxazole extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research into drug mechanisms and development of new therapeutic modalities. Additionally, its stability under various conditions suggests it could be suitable for formulation into diverse delivery systems such as oral tablets or injectable solutions.

In conclusion,865174476and its corresponding product name,2- (diphenylmethyl)- < strong > 。 strong > 。 strong > 。 strong > 。 strong > 。 strong > 。 strong > represent a significant advancement in medicinal chemistry with promising applications in drug development.
The intricate structure combining benzodiazoleand benzoxazolemoieties offers unique pharmacological properties that make it a valuable candidate for further exploration.
With ongoing research efforts aimed at optimizing its therapeutic potential,>this compound holds great promise for addressing various medical challenges in the future.